molecular formula C9H10FNO2 B8419493 2-Amino-4-fluoromethyl-benzoic acid methyl ester

2-Amino-4-fluoromethyl-benzoic acid methyl ester

Cat. No.: B8419493
M. Wt: 183.18 g/mol
InChI Key: MEMYLKQSBWAVLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-fluoromethyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H10FNO2 and its molecular weight is 183.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10FNO2

Molecular Weight

183.18 g/mol

IUPAC Name

methyl 2-amino-4-(fluoromethyl)benzoate

InChI

InChI=1S/C9H10FNO2/c1-13-9(12)7-3-2-6(5-10)4-8(7)11/h2-4H,5,11H2,1H3

InChI Key

MEMYLKQSBWAVLI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)CF)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-acetylamino-4-fluoromethyl-benzoic acid methyl ester (1.5 g, 6.66 equiv) in MeOH (50 mL) was added concd sulfuric acid (4 mL) and the mixture was refluxed for 1 h. The mixture was cooled down and concentrated in vacuo. Water was added and the pH was adjusted to 9-10 by addition of 2N NaOH. The aqueous phase was extracted with AcOEt. The organic phase were combined, washed with brine and dried (Na2SO4). The solution was concentrated in vacuo to afford the title compound as a yellow-orange oil (1.24 g, 100%) (ES-MS: m/z 184.1 [M+H]+, rt 4.91 min).
Name
2-acetylamino-4-fluoromethyl-benzoic acid methyl ester
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
100%

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